3-[3-oxo-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one

• IUPAC Name: 3-[3-oxo-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C22H21N3O2S/c26-20(24-13-10-17(11-14-24)16-6-2-1-3-7-16)12-15-25-21(27)18-8-4-5-9-19(18)23-22(25)28/h1-10H,11-15H2,(H,23,28)
• InChI Key: LQDCAORBCZDGKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=CC=C2)C(=O)CCN3C(=O)C4=CC=CC=C4NC3=S
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

3-[3-oxo-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one is a useful research compound. Its molecular formula is C22H21N3O2S and its molecular weight is 391.49. The purity is usually 95%.
BenchChem offers high-quality 3-[3-oxo-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[3-oxo-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Activity

Research has shown that derivatives similar to 3-[3-oxo-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one exhibit significant anti-inflammatory activity. A study by Kumar and Rajput (2009) synthesized a series of quinazolin-4-one derivatives, demonstrating varied degrees of inhibition of edema, indicating potential applications in treating inflammatory conditions (Kumar & Rajput, 2009).

Antiviral Activity

Pandey et al. (2008) explored the antiviral properties of 2,3-disubstituted quinazolones, finding promising activity against Japanese encephalitis virus (JEV) and Herpes simplex virus type-1 (HSV-I) both in vitro and in vivo. This suggests potential applications of quinazolin-4-one derivatives in developing antiviral therapies (Pandey et al., 2008).

Antimicrobial and Antitumor Activities

Research into quinazolin-4-one derivatives has also shown promising antimicrobial and antitumor activities. Selvam et al. (2007) synthesized novel quinazolin-4(3H)-ones demonstrating significant antiviral activities against respiratory and biodefense viruses, highlighting their potential in treating infectious diseases (Selvam et al., 2007). Additionally, Zhang et al. (2015) evaluated a series of PI3K inhibitors containing a 3-substituted quinazolin-4(3H)-one moiety for their antiproliferative activities, indicating their utility in cancer therapy (Zhang et al., 2015).

DNA Binding and Nuclease Activity

Oxovanadium complexes with bidentate N, O ligands involving quinazolin-4(3H)-one derivatives have been synthesized and characterized, displaying significant DNA binding and nuclease activity. This suggests applications in the study of DNA interactions and potential therapeutic uses (Prasad et al., 2011).